Cas no 2172101-38-9 (6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde)

• Product Name: 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde
• CAS No: 2172101-38-9
• MF: C₁₉H₁₄FNO₂
• MW: 307.318368434906
• CID: 5865717
• PubChem ID: 165566633
• Update Time: 2025-10-30

6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde
• 6-[4-(benzyloxy)-2-fluorophenyl]pyridine-3-carbaldehyde
• EN300-1586379
• 2172101-38-9

• Inchi： 1S/C19H14FNO2/c20-18-10-16(23-13-14-4-2-1-3-5-14)7-8-17(18)19-9-6-15(12-22)11-21-19/h1-12H,13H2
• InChI Key： XVACVQDVUZGKHJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C=O)=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.10085685g/mol
• Monoisotopic Mass: 307.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde

6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde (CAS No. 2172101-38-9): An Overview

6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde (CAS No. 2172101-38-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in various areas, including the development of novel therapeutic agents and advanced materials.

The molecular formula of 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde is C₁₈H₁₄FNO₂, and it has a molecular weight of 305.31 g/mol. The compound features a pyridine ring substituted with a benzyl ether and a fluorinated phenyl group, along with an aldehyde functional group. These structural elements contribute to its unique chemical properties and reactivity.

In recent years, the study of 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde has been driven by its potential as a building block for the synthesis of more complex molecules. Its aromatic and heterocyclic moieties make it an attractive starting material for the development of new pharmaceuticals, particularly in the areas of anticancer and antiviral research. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression.

The aldehyde functionality in 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde provides numerous opportunities for further chemical modifications. This functional group can undergo various reactions, such as condensation with amines to form imines or reduction to generate alcohols. These transformations can lead to the creation of new derivatives with enhanced biological activities or improved pharmacological properties.

Beyond its applications in medicinal chemistry, 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde has also shown promise in materials science. The presence of the pyridine ring and fluorinated phenyl group imparts unique electronic and optical properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the molecular structure to enhance charge transport and light absorption characteristics.

The synthesis of 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the coupling of appropriate aryl halides with pyridine derivatives, followed by functional group transformations to introduce the aldehyde moiety. Recent advancements in catalytic methods have simplified these synthetic pathways, making the compound more accessible for large-scale production.

In terms of safety and handling, it is important to note that while 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde is not classified as a hazardous material, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted under well-controlled conditions to ensure safety.

The future prospects for 6-4-(benzyloxy)-2-fluorophenylpyridine-3-carbaldehyde are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other interdisciplinary fields. As new methodologies for its synthesis and functionalization are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.